Cas no 193537-75-6 (1-Ethylpiperidine-4-Carboxylic Acid Hydrochloride)

• Product Name: 1-Ethylpiperidine-4-Carboxylic Acid Hydrochloride
• CAS No: 193537-75-6
• MF: C₈H₁₆ClNO₂
• MW: 193.671141624451
• MDL: MFCD06800707
• CID: 2950406
• PubChem ID: 45075030
• Update Time: 2025-05-21

1-Ethylpiperidine-4-Carboxylic Acid Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-4-piperidinecarboxylic acid hydrochloride
• 1-Ethylpiperidine-4-Carboxylic Acid Hydrochloride
• 1-ethylpiperidine-4-carboxylic acid.HCl
• 1-Ethylpiperidine-4-carboxylic acidhydrochloride
• 1-ethylpiperidine-4-carboxylic acid;hydrochloride
• 1-Ethyl-isonipecotic acid hydrochloride
• SB41247
• 1-ethylpiperidine-4-carboxylic acid HCl
• 1-Ethyl-piperidine-4-carboxylic acid HCl
• 1-Ethylpiperidine-4-carboxylic acid hydro
• 193537-75-6
• ACGTVBMLMATARD-UHFFFAOYSA-N
• BS-37430
• EN300-7816890
• 1-Ethylpiperidine-4-carboxylic acid hydrochloride, AldrichCPR
• AKOS015846837
• F83655
• SCHEMBL6997154
• CS-0318354
• MFCD06800707

• MDL： MFCD06800707
• Inchi： 1S/C8H15NO2.ClH/c1-2-9-5-3-7(4-6-9)8(10)11;/h7H,2-6H2,1H3,(H,10,11);1H
• InChI Key： ACGTVBMLMATARD-UHFFFAOYSA-N
• SMILES： Cl.OC(C1CCN(CC)CC1)=O

Computed Properties

• Exact Mass: 193.0869564g/mol
• Monoisotopic Mass: 193.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5

Additional information on 1-Ethylpiperidine-4-Carboxylic Acid Hydrochloride

1-Ethylpiperidine-4-Carboxylic Acid Hydrochloride: A Comprehensive Overview

The compound 1-Ethylpiperidine-4-Carboxylic Acid Hydrochloride (CAS No. 193537-75-6) is a significant molecule in the field of organic chemistry, particularly within the realm of heterocyclic compounds. This compound is notable for its unique structure, which combines a piperidine ring with an ethyl substituent and a carboxylic acid group, further complexed with hydrochloric acid. The molecule's structure lends it to a variety of applications in pharmaceuticals, agrochemicals, and materials science.

Recent studies have highlighted the potential of 1-Ethylpiperidine-4-Carboxylic Acid Hydrochloride in drug discovery, particularly in the development of bioactive compounds. Researchers have explored its role as a building block for constructing complex molecules with therapeutic potential. For instance, its ability to form stable amides and esters makes it a valuable intermediate in the synthesis of peptide-based drugs and other bioactive agents.

The synthesis of 1-Ethylpiperidine-4-Carboxylic Acid Hydrochloride involves a multi-step process that typically begins with the preparation of the corresponding free base, followed by protonation with hydrochloric acid. This process ensures the formation of a stable hydrochloride salt, which is often preferred in pharmaceutical applications due to its improved solubility and bioavailability.

In terms of physical properties, 1-Ethylpiperidine-4-Carboxylic Acid Hydrochloride exhibits a melting point of approximately 220°C and is soluble in common organic solvents such as ethanol and methanol. Its solubility characteristics make it suitable for use in various chemical reactions and formulations.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of 1-Ethylpiperidine-4-Carboxylic Acid Hydrochloride with greater accuracy. These studies have revealed that the compound's piperidine ring plays a crucial role in stabilizing its electronic structure, thereby influencing its reactivity in different chemical environments.

The application of 1-Ethylpiperidine-4-Carboxylic Acid Hydrochloride extends beyond pharmaceuticals into materials science, where it has been explored as a precursor for the synthesis of advanced polymers and materials with tailored properties. Its ability to form strong hydrogen bonds makes it an attractive candidate for applications in polymer chemistry.

In conclusion, 1-Ethylpiperidine-4-Carboxylic Acid Hydrochloride (CAS No. 193537-75-6) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, coupled with its favorable physical and chemical properties, positions it as an important molecule in contemporary research and development efforts.